1. Home
  2. Product
  3. Main Products
  4. 2-[2-[(4,4-Dimethyl-8-morpholin-4-yl-5-oxa-11-thia-9,14,16-triazatetracyclo[8.7.0.02,7.012,17]heptadeca-1(10),2(7),8,12(17),13,15-hexaen-13-yl)amino]ethoxy]ethanol
2-[2-[(4,4-Dimethyl-8-morpholin-4-yl-5-oxa-11-thia-9,14,16-triazatetracyclo[8.7.0.02,7.012,17]heptadeca-1(10),2(7),8,12(17),13,15-hexaen-13-yl)amino]ethoxy]ethanol 2-[2-[(4,4-Dimethyl-8-morpholin-4-yl-5-oxa-11-thia-9,14,16-triazatetracyclo[8.7.0.02,7.012,17]heptadeca-1(10),2(7),8,12(17),13,15-hexaen-13-yl)amino]ethoxy]ethanol
Brand Name: Vulcanchem
CAS No.: 847180-95-4
VCID: VC0356845
InChI: InChI=1S/C22H29N5O4S/c1-22(2)11-14-15(12-31-22)20(27-4-8-30-9-5-27)26-21-16(14)17-18(32-21)19(25-13-24-17)23-3-7-29-10-6-28/h13,28H,3-12H2,1-2H3,(H,23,24,25)
SMILES: CC1(CC2=C(CO1)C(=NC3=C2C4=C(S3)C(=NC=N4)NCCOCCO)N5CCOCC5)C
Molecular Formula: C22H29N5O4S
Molecular Weight: 459.6g/mol

2-[2-[(4,4-Dimethyl-8-morpholin-4-yl-5-oxa-11-thia-9,14,16-triazatetracyclo[8.7.0.02,7.012,17]heptadeca-1(10),2(7),8,12(17),13,15-hexaen-13-yl)amino]ethoxy]ethanol

CAS No.: 847180-95-4

Main Products

VCID: VC0356845

Molecular Formula: C22H29N5O4S

Molecular Weight: 459.6g/mol

2-[2-[(4,4-Dimethyl-8-morpholin-4-yl-5-oxa-11-thia-9,14,16-triazatetracyclo[8.7.0.02,7.012,17]heptadeca-1(10),2(7),8,12(17),13,15-hexaen-13-yl)amino]ethoxy]ethanol - 847180-95-4

CAS No. 847180-95-4
Product Name 2-[2-[(4,4-Dimethyl-8-morpholin-4-yl-5-oxa-11-thia-9,14,16-triazatetracyclo[8.7.0.02,7.012,17]heptadeca-1(10),2(7),8,12(17),13,15-hexaen-13-yl)amino]ethoxy]ethanol
Molecular Formula C22H29N5O4S
Molecular Weight 459.6g/mol
IUPAC Name 2-[2-[(4,4-dimethyl-8-morpholin-4-yl-5-oxa-11-thia-9,14,16-triazatetracyclo[8.7.0.02,7.012,17]heptadeca-1(10),2(7),8,12(17),13,15-hexaen-13-yl)amino]ethoxy]ethanol
Standard InChI InChI=1S/C22H29N5O4S/c1-22(2)11-14-15(12-31-22)20(27-4-8-30-9-5-27)26-21-16(14)17-18(32-21)19(25-13-24-17)23-3-7-29-10-6-28/h13,28H,3-12H2,1-2H3,(H,23,24,25)
Standard InChIKey RNBNPTWSEMUPBD-UHFFFAOYSA-N
SMILES CC1(CC2=C(CO1)C(=NC3=C2C4=C(S3)C(=NC=N4)NCCOCCO)N5CCOCC5)C
Canonical SMILES CC1(CC2=C(CO1)C(=NC3=C2C4=C(S3)C(=NC=N4)NCCOCCO)N5CCOCC5)C
PubChem Compound 3592727
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19